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Compound of Interest

Compound Name: (5Z,11Z,14Z)-icosatrienoyl-CoA

Cat. No.: B15544850 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sciadonic acid (all-cis-5,11,14-eicosatrienoic acid) is a non-methylene-interrupted

polyunsaturated fatty acid (NMI-PUFA) attracting significant interest within the scientific

community. Its unique chemical structure, characterized by a polymethylene interruption at the

Δ8 position, distinguishes it from the more common arachidonic acid and contributes to its

distinct biological activities. Notably, sciadonic acid has demonstrated potent anti-inflammatory,

lipid-lowering, and antidiabetic properties, making it a promising candidate for further

investigation in drug development and nutraceutical applications. This technical guide provides

an in-depth overview of the primary natural sources of sciadonic acid, detailed experimental

protocols for its extraction, purification, and analysis, and a summary of its known signaling

pathways.

Natural Sources of Sciadonic Acid
Sciadonic acid is predominantly found in the plant kingdom, specifically within gymnosperms.

Conifers, in particular, are a rich reservoir of this unique fatty acid, with concentrations varying

significantly between species and plant part (seeds, leaves, and arils). The following tables

summarize the quantitative data on sciadonic acid content in various natural sources.

Table 1: Sciadonic Acid Content in Conifer Seeds
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Plant Family Species
Sciadonic Acid
Content (% of Total
Fatty Acids)

Reference(s)

Sciadopityaceae Sciadopitys verticillata Major Δ5-UPIFA [1]

Taxaceae Torreya grandis 6.7 - 12.96% [2][3]

Torreya nucifera ~14.14% [4]

Taxus baccata <2.2% [2]

Taxus brevifolia <2.2% [2]

Podocarpaceae Podocarpus nagi up to 26% [1]

Podocarpus

macrophyllus
8.1 - 9.7% [5]

Podocarpus elatus 2.2% [5]

Pinaceae Pinus pinaster up to 7.0% [1]

Pinus koraiensis 0.87%

Pinus patula 4.49%

Various Pinus spp.

Generally <2.0% in

subgenus Strobus,

≥2.0% in subgenus

Pinus

Table 2: Sciadonic Acid Content in Other Plant Parts
Plant Family Species Plant Part

Sciadonic Acid
Content

Reference(s)

Taxaceae Taxus baccata Red Arils
~25.5 mg/100g

fresh weight
[6]

Experimental Protocols
Extraction of Sciadonic Acid-Rich Oil
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a) Supercritical CO₂ Extraction of Torreya grandis Seed Oil

Supercritical fluid extraction (SFE) with carbon dioxide is a green and efficient method for

obtaining high-quality seed oils.

Sample Preparation:Torreya grandis seeds are dried and ground into a fine powder.

SFE System: A laboratory or pilot-scale supercritical fluid extractor.

Extraction Parameters:

Pressure: 25 - 45 MPa[7]

Temperature: 50 - 51.39 °C[7]

Extraction Time: 2 - 4 hours[7]

CO₂ Flow Rate: 15.42 L/h (example)

Procedure:

Load the ground seed powder into the extraction vessel.

Pressurize and heat the system to the desired supercritical conditions with CO₂.

Maintain the CO₂ flow for the specified duration to extract the oil.

De-pressurize the system in a separator vessel, causing the CO₂ to return to a gaseous

state and the oil to precipitate.

Collect the extracted oil. The resulting oil can be expected to have a sciadonic acid

content of approximately 7.41% to 9.80% of total fatty acids.[7][8]
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Sample Preparation

Supercritical Fluid Extraction

Torreya grandis Seeds Grinding Seed Powder

SFE Vessel SeparatorExtractionSupercritical CO₂

(25-45 MPa, 50-51°C) Crude Seed OilDepressurization
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Lipid Sample
(Oil or Purified Fraction)

Add BF₃-Methanol

Heat (60-100°C)

Cool to RT

Add Water & Hexane

Vortex to Extract

Phase Separation

Collect Hexane Layer
(contains FAMEs)

GC-MS Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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